Cas no 955406-75-4 (4,4-Dihydroxy-4,5,6,7-tetrahydro-indazole-1-carboxylic Acid tert-Butyl Ester Hydrate)

• Product Name: 4,4-Dihydroxy-4,5,6,7-tetrahydro-indazole-1-carboxylic Acid tert-Butyl Ester Hydrate
• CAS No: 955406-75-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5037782
• Update Time: 2023-11-22

4,4-Dihydroxy-4,5,6,7-tetrahydro-indazole-1-carboxylic Acid tert-Butyl Ester Hydrate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-oxo-6,7-dihydro-5H-indazole-1-carboxylate
• tert-butyl 4-oxo-4,5,6,7-tetrahydro-1H-indazole-1-carboxylate
• Tert-butyl 4,5,6,7-tetrahydro-4-oxoindazole-1-carboxylate
• 4,4-Dihydroxy-4,5,6,7-tetrahydro-indazole-1-carboxylic Acid tert-Butyl Ester Hydrate

• Inchi： 1S/C12H16N2O3/c1-12(2,3)17-11(16)14-9-5-4-6-10(15)8(9)7-13-14/h7H,4-6H2,1-3H3
• InChI Key： GGZGEHFMODUSAW-UHFFFAOYSA-N
• SMILES： O(C(N1C2=C(C=N1)C(CCC2)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.6
• Topological Polar Surface Area: 61.2

Experimental Properties

• Melting Point: NA

4,4-Dihydroxy-4,5,6,7-tetrahydro-indazole-1-carboxylic Acid tert-Butyl Ester Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives